Cas no 2039-82-9 (4-Bromostyrene (Stabilized with TBC))

• Product Name: 4-Bromostyrene (Stabilized with TBC)
• CAS No: 2039-82-9
• MF: C₈H₇Br
• MW: 183.045181512833
• MDL: MFCD00000110
• CID: 42343
• PubChem ID: 24847600
• Update Time: 2025-10-29

4-Bromostyrene (Stabilized with TBC) Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-vinylbenzene
• 4-Bromostyrene (stabilized with TBC)
• 4-Bromostyrene
• 1-Bromo-4-ethenylbenzene
• 1-bromo-4-ethenyl-benzene
• 4-Bromostyrene,contains 200ppm TBC as inhibitor
• 4-Bromostyrene,stabilized
• 4-vinylC6H4-Br
• Benzene,1-bromo-4-ethenyl
• p-bromostyrene
• p-Br-styrene
• Styrene,p-bromo
• Styrene,p-bromo- (6CI,7CI,8CI)
• 1-(4-Bromophenyl)ethylene
• 4-Bromophenylethene
• 4-Vinyl-1-bromobenzene
• NSC 60393
• Parabromostyrene
• para-Bromostyrene
• Benzene, 1-bromo-4-ethenyl-
• Styrene, p-bromo-
• 1-bromo-4-vinyl-benzene
• p-BROMO STYRENE
• TVK4S80XLU
• WGGLDBIZIQMEGH-UHFFFAOYSA-N
• p-bromo-styrene
• 4-Bromo-styrene
• 4-bromo-1-vinylbenzene
• BROMOSTYRENE, 4-
• 1-Bromo-4-vinylbenzene #
• 4-BrC6H4CH=CH2
• Styrene, p-bromo- (8CI)
• 1-bromanyl-4-eth
• SCHEMBL12113023
• NSC-60393
• CL-0052
• 4-Bromostyrene - stabilized with 0.1% 4-tert-butylcatechol
• 4-Bromostyrene, contains 0.05% 3,5-di-tert-butylcatechol as inhibitor, 97%
• UNII-TVK4S80XLU
• DTXSID40174330
• 4-Bromostyrene (0.2% t-Butylcatachol added as inhibitor)
• MFCD00000110
• SY017044
• FT-0617922
• BB 0221042
• EINECS 218-022-6
• NS00026614
• W-107626
• PS-8521
• InChI=1/C8H7Br/c1-2-7-3-5-8(9)6-4-7/h2-6H,1H
• CS-W009005
• AM84705
• A814527
• 2039-82-9
• SCHEMBL6947
• 1-bromanyl-4-ethenyl-benzene
• B1980
• Q27290437
• NSC60393
• EN300-60990
• AKOS005257811
• J7.855G
• Benzene, 1bromo4ethenyl (9CI)
• pBromostyrene
• Benzene, 1bromo4ethenyl
• DTXCID8096821
• Styrene, pbromo
• Benzene, 1-bromo-4-ethenyl-(9CI)
• Styrene, pbromo (8CI)
• Styrene, p-bromo-(8CI)
• 1(4Bromophenyl)ethylene
• FB16259
• 218-022-6
• 4-Bromostyrene (Stabilized with TBC)

• MDL： MFCD00000110
• Inchi： 1S/C8H7Br/c1-2-7-3-5-8(9)6-4-7/h2-6H,1H2
• InChI Key： WGGLDBIZIQMEGH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C=C)=CC=1
• BRN： 1634204

Computed Properties

• Exact Mass: 181.97300
• Monoisotopic Mass: 181.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: liquid
• Density: 1.4 g/mL at 25 °C(lit.)
• Melting Point: 4.5 ºC
• Boiling Point: 81°C/20mmHg(lit.)
• Flash Point: Fahrenheit: 167 ° f < br / > Celsius: 75 ° C < br / >
• Refractive Index: n20/D 1.594(lit.)
• Solubility: Miscible with ethanol, ether and benzene.
• PSA: 0.00000
• LogP: 3.09210
• Solubility: Insoluble in water

4-Bromostyrene (Stabilized with TBC) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• HazardClass：Comb liq.
• PackingGroup：III
• Storage Condition：<0°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Bromostyrene (Stabilized with TBC)

4-Bromostyrene (Stabilized with TBC): A Versatile Building Block in Organic Synthesis

4-Bromostyrene (Stabilized with TBC) (CAS No. 2039-82-9) is an important organic compound widely used as a key intermediate in pharmaceutical, agrochemical, and material science applications. This brominated styrene derivative has gained significant attention in recent years due to its unique reactivity profile and versatility in various coupling reactions.

The compound is typically stabilized with TBC (tert-butylcatechol) to prevent premature polymerization during storage and handling. This stabilization makes 4-Bromostyrene (Stabilized with TBC) particularly valuable for industrial applications where consistent quality and shelf life are crucial considerations.

In the context of current research trends, 4-Bromostyrene derivatives are being extensively studied for their potential in OLED materials and organic electronics. Many researchers are exploring questions like "how does bromostyrene affect conjugation length in polymers?" or "what are the best coupling reactions for 4-Bromostyrene?" - reflecting the compound's growing importance in materials science.

The physical properties of 4-Bromostyrene include a characteristic aromatic odor, pale yellow appearance (when pure), and moderate solubility in common organic solvents. Its molecular weight of 183.04 g/mol and boiling point of 220-222°C make it suitable for various synthetic procedures under standard laboratory conditions.

From a synthetic chemistry perspective, 4-Bromostyrene (CAS 2039-82-9) serves as an excellent precursor for cross-coupling reactions, particularly in Suzuki, Heck, and Stille couplings. These transformations are fundamental to modern drug discovery programs, answering frequent search queries such as "best coupling partners for bromostyrene" or "palladium catalysts for bromostyrene reactions."

The application of 4-Bromostyrene in pharmaceutical intermediates has seen remarkable growth, especially in the development of kinase inhibitors and anticancer agents. Recent patent literature reveals numerous examples where this compound serves as a key building block for biologically active molecules, addressing common search terms like "bromostyrene in drug development" or "medicinal chemistry uses of bromostyrene."

In polymer chemistry, researchers are particularly interested in how 4-Bromostyrene (Stabilized with TBC) can be incorporated into functional polymers. The bromine substituent offers a convenient handle for post-polymerization modifications, making it valuable for creating materials with tailored properties - a topic frequently searched as "bromostyrene polymer applications" or "post-polymerization modification with bromostyrene."

The global market for 4-Bromostyrene derivatives has shown steady growth, driven by increasing demand from the electronic materials sector and pharmaceutical industry. Market analysts often track queries like "4-Bromostyrene price trends" or "major suppliers of bromostyrene," indicating strong commercial interest in this specialty chemical.

From a safety perspective, proper handling of 4-Bromostyrene (Stabilized with TBC) requires standard organic chemistry laboratory precautions. The stabilization with TBC significantly improves its handling characteristics, making it suitable for various industrial processes while maintaining good storage stability - a feature often searched as "shelf life of stabilized bromostyrene" or "handling precautions for bromostyrene."

Recent advances in green chemistry have explored more sustainable approaches to utilizing 4-Bromostyrene (CAS 2039-82-9), including catalyst recycling and solvent-free reactions. These developments respond to growing environmental concerns and frequent searches for "green synthesis with bromostyrene" or "sustainable bromostyrene chemistry."

In analytical chemistry, 4-Bromostyrene can be characterized by various techniques including GC-MS, HPLC, and NMR spectroscopy. The distinct spectroscopic signatures of this compound make it relatively easy to identify and quantify, addressing common analytical questions like "NMR peaks for 4-Bromostyrene" or "GC retention time of bromostyrene."

The future outlook for 4-Bromostyrene (Stabilized with TBC) appears promising, with emerging applications in advanced materials and bioconjugation chemistry. As research continues to uncover new uses for this versatile building block, we can expect to see increased interest in topics like "click chemistry with bromostyrene" or "bromostyrene in nanotechnology."

For synthetic chemists working with 4-Bromostyrene derivatives, understanding its reactivity patterns is crucial. Common experimental questions such as "optimizing bromostyrene reactions" or "troubleshooting bromostyrene couplings" reflect the practical challenges and opportunities associated with this valuable synthetic intermediate.

In conclusion, 4-Bromostyrene (Stabilized with TBC) (CAS No. 2039-82-9) represents a versatile and increasingly important compound in modern organic synthesis. Its applications span from pharmaceutical development to advanced materials science, making it a compound of continuing interest to researchers and industrial chemists alike.